2-(Hydroxymethyl)-5-methoxybenzoic acid

• CAS No.: 647844-37-9
• Molecular Formula: C9H10O4
• Molecular Weight: 182.17 g/mol
• IUPAC Name: 2-(hydroxymethyl)-5-methoxybenzoic acid
• InChI: InChI=1S/C9H10O4/c1-13-7-3-2-6(5-10)8(4-7)9(11)12/h2-4,10H,5H2,1H3,(H,11,12)
• InChI Key: ZJJVNQSJXSXQJV-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)CO)C(=O)O

Description

2-(Hydroxymethyl)-5-methoxybenzoic acid is a benzoic acid derivative featuring a hydroxymethyl (-CH$2$OH) group at the ortho position (C2) and a methoxy (-OCH$3$) group at the para position (C5) relative to the carboxylic acid moiety. The compound is of interest in medicinal chemistry and materials science, particularly as a precursor for synthesizing bioactive derivatives or polymers .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations in Benzoic Acid Derivatives

5-Methoxy-2-hydroxybenzoic Acid (5-Methoxysalicylic Acid)

• Structure : Differs from the target compound by replacing the hydroxymethyl group with a hydroxyl (-OH) at C2.
• Properties : The absence of the hydroxymethyl group reduces steric hindrance, increasing acidity (pKa ~2.8) compared to the target compound.
• Applications : Isolated from Primula veris (cowslip), it exhibits antimicrobial and anti-inflammatory activity .

5-Bromo-2-methoxybenzoic Acid

• Structure : Substitutes the hydroxymethyl group with bromine at C2.
• Synthesis : Prepared via alkylation of 5-bromosalicylic acid with iodomethane under basic conditions .
• Applications : Serves as an intermediate in antibacterial agents (e.g., benzothiazole amides) due to its electron-withdrawing bromine enhancing electrophilic reactivity .

4-(Hydroxymethyl)-3-methoxybenzoic Acid

• Structure : Hydroxymethyl and methoxy groups at C4 and C3, respectively.
• Properties : Altered substitution pattern reduces hydrogen-bonding capacity compared to the target compound, affecting solubility.

Functional Group Modifications

2-(Hydroxymethyl)-5-methylbenzoic Acid

• Structure : Methoxy replaced with methyl (-CH$_3$) at C4.
• Toxicity : Safety data indicate moderate toxicity (LD$_{50}$ >2000 mg/kg in rats), suggesting alkyl substituents may reduce bioavailability compared to methoxy derivatives .

N-(4-(Benzo[d]thiazol-2-ylthio)-3-chlorophenyl)-3,5-dibromo-2-methoxybenzamide

• Structure : Benzamide derivative of 5-bromo-2-methoxybenzoic acid.
• Bioactivity : Demonstrates potent antibiofilm activity against Gram-positive bacteria, highlighting the importance of methoxy groups in enhancing target binding .

Physicochemical and Spectral Comparisons

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Spectral Data (HRMS)	Key Applications
2-(Hydroxymethyl)-5-methoxybenzoic acid	C$9$H${10}$O$_5$	198.18	[M+Na]$^+$: 221.0521 (calc)	Drug intermediates, polymers
5-Methoxysalicylic acid	C$8$H$8$O$_4$	168.14	[M+H]$^+$: 169.0495 (obs)	Antimicrobial agents
5-Bromo-2-methoxybenzoic acid	C$8$H$7$BrO$_3$	231.04	[M+H]$^+$: 232.9601 (obs)	Antibacterial synthesis